Montmorillonite Clays Catalysis. Part 12.1 An Efficient and Practical Procedure for Synthesis of Diacetals from 2,2-Bis(hydroxymethyl)propane-1,3-diol with Carbonyl Compounds

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A803046D

Abstract

Preparation of diacetals from 2,2-bis(hydroxymethyl)propane-1,3-diol with aldehydes and ketones is catalysed by montmorillonite clays in refluxing benzene or toluene in good to excellent yield.

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